Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195993 2-Azaniumyl-4-(2-formamidophenyl)-4-oxobutanoate 1022-31-7 C11H12N2O4
VC0196080 Benzoin 119-53-9 C14H12O2
C6H5COCH(OH)C6H5
C14H12O2
VC0196075 3-Hydroxy Benzopyrene 13345-21-6 C20H12O
VC0196079 Benzopyrene Related Compound 11 13345-25-0 C20H14O2
VC0195994 Indisetron hydrochloride 160472-97-9 C17H25Cl2N5O
VC0196084 9-Hydroxy Benzopyrene 17573-21-6 C20H12O
VC0196000 (R)-2-Amino-N-benzyl-3-methoxypropanamide 196601-69-1 C11H16N2O2
VC0196085 2-Hydroxy-1,4-benzoquinone 2474-72-8 C6H4O3
VC0196076 Benzopyrene Related Compound 2 (Benzo[a]pyrene-6, 12-Quinone) 3067-12-7 C20H10O2
VC0196086 4-Amino-3-Nitro Benzophenone 31431-19-3 C13H10N2O3
VC0196083 Benzopyrene Related Compound 5 (Benzo[a]pyrene 7, 8-Oxide) 36504-65-1 C20H12O
VC0196087 Benzopyrene Related Compound 1 (trans-Benzo[a]pyrene-4, 5-Dihydrodiol) 37571-88-3 C20H14O2
VC0196077 Benzopyrene Related Compound 4 (7-hydroxybenzo[a]pyrene) 37994-82-4 C20H12O
VC0196073 3,4-Diamino Benzophenone 39070-63-8 C13H12N2O
VC0196099 Biotin Sulfone 40720-05-6 C10H16N2O5S
VC0196089 Benzopyrene Related Compound 10 55097-80-8 C20H14O3
VC0196078 Benzopyrene Related Compound 9 57303-98-7 C20H12O2
VC0196081 Benzopyrene Related Compound 3 (Benzo[a]pyrene-7, 8-Diol) 57303-99-8 C20H12O2
VC0196098 Biotin Impurity B 57671-79-1 C11H16N2O5S
VC0195986 N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride 58262-51-4 C19H23N2Cl
VC0196088 Benzopyrene Related Compound 12 65199-11-3 C20H10O2
VC0196120 (5S)-3,8-Dimethyl-5-propan-2-yl-5,6-dihydronaphthalen-2-ol 72943-94-3 C15H20O
VC0196102 1’N-Benzyl Biotin 76335-62-1 C17H22N2O3S
VC0195997 2-Acetamido-N-benzylprop-2-enamide 86921-49-5 C12H14N2O2
VC0196092 N-Methyl-beta-Methylphenethylamine 93-88-9 C10H15N